[S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide is a chiral sulfinamide derivative characterized by a 3,5-bis(trifluoromethyl)phenyl group and a dicyclohexylphosphino-substituted phenyl moiety. This compound is structurally distinguished by its stereochemical complexity and the integration of a phosphine ligand, which enhances its utility in asymmetric catalysis and chiral resolution processes . The trifluoromethyl groups contribute to electron-withdrawing effects, while the dicyclohexylphosphino moiety provides steric bulk, critical for enantioselective transformations .
Properties
Molecular Formula |
C31H40F6NOPS |
|---|---|
Molecular Weight |
619.7 g/mol |
IUPAC Name |
(R)-N-[(S)-[3,5-bis(trifluoromethyl)phenyl]-(2-dicyclohexylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide |
InChI |
InChI=1S/C31H40F6NOPS/c1-29(2,3)41(39)38-28(21-18-22(30(32,33)34)20-23(19-21)31(35,36)37)26-16-10-11-17-27(26)40(24-12-6-4-7-13-24)25-14-8-5-9-15-25/h10-11,16-20,24-25,28,38H,4-9,12-15H2,1-3H3/t28-,41+/m0/s1 |
InChI Key |
DNVSIVSEGAUABC-JXHWHWBKSA-N |
Isomeric SMILES |
CC(C)(C)[S@@](=O)N[C@H](C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F |
Canonical SMILES |
CC(C)(C)S(=O)NC(C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The target compound’s dicyclohexylphosphino group offers greater steric hindrance compared to diphenylphosphino () or non-phosphorus analogs (), favoring selective substrate binding in catalysis .
- Trifluoromethyl groups in the target and compounds enhance thermal stability and electron-deficient character, contrasting with halogenated derivatives () optimized for nucleophilic substitution .
- The urea linkage in enables hydrogen bonding, a feature absent in the target compound, which may limit its application in molecular recognition but enhances compatibility with hydrophobic reaction environments .
Efficiency Considerations :
Performance Metrics :
Q & A
Basic: What are the critical steps in synthesizing [S(R)]-N-[(S)-3,5-(Bis(trifluoromethyl)phenyl][2-(dicyclohexylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, and how are impurities managed?
Methodological Answer:
The synthesis involves sequential functionalization of the sulfinamide core and stereoselective introduction of the dicyclohexylphosphino and bis(trifluoromethyl)phenyl groups. Key steps include:
- Chiral Resolution : Use of (S)-sulfinamide precursors to ensure stereochemical fidelity .
- Phosphine Ligand Coupling : Palladium-catalyzed cross-coupling to attach the dicyclohexylphosphino group under inert conditions .
- Purification : Column chromatography (silica gel, hexane/EtOAc gradient) followed by recrystallization to remove unreacted starting materials and byproducts. Impurities like oxidized phosphine species are monitored via <sup>31</sup>P NMR .
Basic: How is the stereochemical configuration of this compound confirmed experimentally?
Methodological Answer:
- X-ray Crystallography : Single-crystal analysis resolves absolute stereochemistry, particularly for the sulfinamide and dicyclohexylphosphino moieties .
- Chiral HPLC : Using a Chiralpak® column (e.g., AD-H or OD-H) with hexane/isopropanol mobile phases to separate enantiomers. Retention times are compared to racemic controls .
- Optical Rotation : Measured in polar solvents (e.g., CHCl3) and cross-referenced with literature values .
Basic: What are the primary research applications of this compound in catalysis?
Methodological Answer:
The compound serves as a chiral ligand in asymmetric catalysis:
- Transition Metal Coordination : Binds to Rh or Ir centers for hydrogenation reactions, enhancing enantioselectivity in ketone or imine reductions .
- Mechanistic Probes : The dicyclohexylphosphino group’s steric bulk and electron-donating properties are studied to optimize catalytic turnover .
- Case Study : In α,β-unsaturated ketone hydrogenations, enantiomeric excess (ee) >90% is achieved when paired with [Rh(cod)2]BF4 .
Advanced: How can computational methods predict the compound’s reactivity in catalytic systems?
Methodological Answer:
- Density Functional Theory (DFT) : Models the ligand-metal interaction energy and transition states to predict enantioselectivity. For example, the trifluoromethyl groups’ electron-withdrawing effects stabilize specific transition states .
- Molecular Dynamics (MD) : Simulates solvent effects on ligand conformation during catalysis. Polar solvents (e.g., MeOH) may reduce steric hindrance, improving substrate access .
- Validation : Experimental ee values are correlated with computed energy barriers (ΔΔG‡) to refine computational parameters .
Advanced: How do researchers address contradictory data in enantioselectivity across different studies?
Methodological Answer:
Contradictions often arise from:
- Reaction Conditions : Temperature, solvent polarity, and metal precursor (e.g., Rh vs. Ir) significantly impact ee. A design of experiments (DoE) approach isolates variables .
- Analytical Artifacts : Chiral HPLC methods must be validated with internal standards. Baseline separation (R > 1.5) ensures accurate ee quantification .
- Ligand Degradation : Storage conditions (e.g., -20°C under argon) prevent phosphine oxidation, which alters catalytic performance .
Advanced: What strategies stabilize the dicyclohexylphosphino group during long-term storage?
Methodological Answer:
- Inert Atmosphere Storage : Sealed vials under argon or nitrogen prevent oxidation to phosphine oxide .
- Additives : Inclusion of radical scavengers (e.g., BHT) at 0.1% w/w inhibits degradation .
- Temperature Control : Storage at -20°C in anhydrous DMSO or THF minimizes thermal decomposition. Periodic <sup>31</sup>P NMR checks detect oxidation (δ ~25 ppm for phosphine oxide vs. δ ~-10 ppm for intact phosphine) .
Advanced: How is the compound’s electronic profile tuned for specific substrate interactions?
Methodological Answer:
- Substituent Effects : The bis(trifluoromethyl)phenyl group’s electron-withdrawing nature increases metal center electrophilicity, favoring nucleophilic substrate binding. This is quantified via Hammett σpara values .
- Steric Maps : X-ray crystallography or computational modeling (e.g., SambVca) calculates percent buried volume (%Vbur) to predict steric demand .
- Case Study : In allylic alkylation, %Vbur >35% correlates with higher ee due to restricted substrate rotation .
Advanced: What methodologies assess the compound’s compatibility with sensitive functional groups in substrates?
Methodological Answer:
- Competition Experiments : Reactivity of substrates with acidic protons (e.g., alcohols, amines) is tested in parallel reactions. GC-MS monitors decomposition .
- In Situ IR Spectroscopy : Tracks ligand stability under reaction conditions (e.g., high H2 pressure in hydrogenation) .
- Accelerated Aging Studies : Ligand is exposed to oxidative (H2O2) or thermal stress (60°C) to simulate prolonged use .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
